Cas no 256371-64-9 (Thiophene, 2-(3-methoxy-1-propynyl)-)

• Product Name: Thiophene, 2-(3-methoxy-1-propynyl)-
• CAS No: 256371-64-9
• MF: C₈H₈OS
• MW: 152.213521003723
• CID: 1423599
• PubChem ID: 10702004
• Update Time: 2025-04-20

Thiophene, 2-(3-methoxy-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(3-methoxy-1-propynyl)-
• F2167-5700
• 2-(3-methoxyprop-1-yn-1-yl)thiophene
• AKOS040816195
• 256371-64-9

• Inchi： 1S/C8H8OS/c1-9-6-2-4-8-5-3-7-10-8/h3,5,7H,6H2,1H3
• InChI Key： QSQPHFUYHHBTFB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CCOC

Computed Properties

• Exact Mass: 152.02958605g/mol
• Monoisotopic Mass: 152.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.5Ų